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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B593676

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the
guantification of 2',3'-cyclic guanosine monophosphate-adenosine monophosphate (2',3'-
cGAMP) using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.
2',3'-cGAMP is a critical second messenger in the cGAS-STING pathway, which plays a pivotal
role in innate immunity by detecting cytosolic DNA. The ability to accurately measure 2',3'-
cGAMP levels is essential for studying infectious diseases, autoimmune disorders, and cancer
immunotherapy.

Introduction

The cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) signaling
pathway is a key component of the innate immune system responsible for detecting cytosolic
double-stranded DNA (dsDNA), a danger signal associated with viral infections and cellular
damage. Upon binding to dsDNA, cGAS synthesizes 2',3'-cGAMP, which then binds to and
activates STING. This activation leads to a signaling cascade culminating in the production of
type | interferons and other inflammatory cytokines. Given its central role, the quantification of
2',3'-cGAMP is a direct measure of cGAS activity and the initiation of the STING pathway.

Commercially available ELISA kits offer a sensitive and specific method for measuring 2',3'-
cGAMP in a variety of biological samples, including cell lysates, tissue homogenates, plasma,
and serum.[1][2][3] These kits are typically competitive ELISAs, where 2',3'-cGAMP in the
sample competes with a labeled 2',3'-cGAMP conjugate for binding to a limited number of
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specific antibodies. The resulting signal is inversely proportional to the amount of 2',3'-cGAMP
in the sample.[4][5]

Commercially Available 2',3'-cGAMP ELISA Kits: A
Comparative Overview

Several manufacturers offer 2',3'-cGAMP ELISA kits with varying specifications. The choice of
kit may depend on the specific research application, required sensitivity, and sample type.
Below is a summary of the key quantitative data for some of the available kits.
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Signaling Pathway

The following diagram illustrates the cGAS-STING signaling pathway, highlighting the central
role of 2',3'-cGAMP.
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cGAS-STING Signaling Pathway
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Competitive 2',3'-cGAMP ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b593676?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/501700/2-prime3-prime-cgamp-elisa-kit
https://cdn.caymanchem.com/cdn/insert/501700.pdf
https://www.arborassays.com/documentation/inserts/K067-H.pdf
https://www.thermofisher.com/elisa/product/2-3-Cyclic-GAMP-ELISA-Kit/EIAGAMP
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_STING_Pathway_Analysis_using_ELISA.pdf
https://www.benchchem.com/product/b593676#commercially-available-2-3-cgamp-elisa-kits
https://www.benchchem.com/product/b593676#commercially-available-2-3-cgamp-elisa-kits
https://www.benchchem.com/product/b593676#commercially-available-2-3-cgamp-elisa-kits
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593676?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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